2-(Pyrrolidin-2-yl)-1-(1,3-thiazol-2-yl)ethan-1-one

Specification

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 2-pyrrolidin-2-yl-1-(1,3-thiazol-2-yl)ethanone
• Standard InChI: InChI=1S/C9H12N2OS/c12-8(9-11-4-5-13-9)6-7-2-1-3-10-7/h4-5,7,10H,1-3,6H2
• Standard InChI Key: MLAIGHPHIVJIKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CC(=O)C2=NC=CS2

Introduction

2-(Pyrrolidin-2-yl)-1-(1,3-thiazol-2-yl)ethan-1-one is a synthetic organic compound that combines a pyrrolidine ring with a thiazole moiety. This compound is of interest in medicinal chemistry due to its potential biological activities, particularly in drug discovery. The presence of both thiazole and pyrrolidine structures suggests diverse pharmacological properties, as these rings are known to enhance biological interactions.

Synthesis and Chemical Reactions

The synthesis of 2-(Pyrrolidin-2-yl)-1-(1,3-thiazol-2-yl)ethan-1-one typically involves multi-step reactions that incorporate both thiazole and pyrrolidine components. These reactions are often monitored using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure the completion and purity of the product.

Research Findings and Future Directions

Research into 2-(Pyrrolidin-2-yl)-1-(1,3-thiazol-2-yl)ethan-1-one is ongoing, focusing on optimizing its efficacy and understanding its full range of biological activities. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are used to confirm the structure and purity of synthesized compounds.